Cas no 1346691-57-3 (5-(3-Cyanophenyl)nicotinonitrile)

5-(3-Cyanophenyl)nicotinonitrile is a versatile heterocyclic compound featuring both cyano and phenyl substituents, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its dual nitrile groups enhance reactivity, facilitating further functionalization for the development of complex molecular architectures. The compound's rigid aromatic structure contributes to stability, while its electron-withdrawing properties make it suitable for applications in materials science and medicinal chemistry. Its high purity and well-defined structure ensure reproducibility in synthetic pathways, supporting its use in the design of biologically active compounds and advanced materials. This compound is particularly useful in cross-coupling reactions and as a precursor for agrochemicals or pharmaceuticals.
5-(3-Cyanophenyl)nicotinonitrile structure
1346691-57-3 structure
Product Name:5-(3-Cyanophenyl)nicotinonitrile
CAS No:1346691-57-3
MF:C13H7N3
MW:205.214781999588
CID:1033648
PubChem ID:71303500
Update Time:2025-11-02

5-(3-Cyanophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Cyanophenyl)nicotinonitrile
    • 5-(3-cyanophenyl)pyridine-3-carbonitrile
    • DTXSID60744973
    • 1346691-57-3
    • Inchi: 1S/C13H7N3/c14-6-10-2-1-3-12(4-10)13-5-11(7-15)8-16-9-13/h1-5,8-9H
    • InChI Key: AMOOZAVLEIJTDL-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=C(C=1)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 205.063997236g/mol
  • Monoisotopic Mass: 205.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 60.5Ų

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